5-Bromo-2-(trifluoromethyl)pyrimidin-4-amine
Overview
Description
5-Bromo-2-(trifluoromethyl)pyrimidin-4-amine is a chemical compound with the molecular formula C5H2BrF3N2 . It is a pyrimidine derivative, a class of organic compounds that are widely used in the synthesis of various active molecules .
Molecular Structure Analysis
The molecular structure of 5-Bromo-2-(trifluoromethyl)pyrimidin-4-amine consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The ring is substituted with a bromine atom at the 5th position and a trifluoromethyl group at the 2nd position .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Bromo-2-(trifluoromethyl)pyrimidin-4-amine include a molecular weight of 226.982 Da and a mono-isotopic mass of 225.935333 Da . It is typically stored in a dry environment at temperatures between 2-8°C .Scientific Research Applications
Insecticidal Activity
5-Bromo-2-(trifluoromethyl)pyrimidin-4-amine: and its derivatives have shown promising insecticidal properties. In a study by Liu et al., novel pyrimidin-4-amine compounds containing a 5-(trifluoromethyl)-1,2,4-oxadiazole moiety were synthesized . Notably, compounds U7 and U8 exhibited broad-spectrum insecticidal activity against pests such as Mythimna separata (oriental armyworm), Aphis medicagini (alfalfa aphid), and Tetranychus cinnabarinus (carmine spider mite). The LC50 values for U7 and U8 were 3.57 mg/L and 4.22 mg/L, respectively, against M. separata. These compounds represent potential candidates for pest control.
Potential Applications
Beyond pest control, this work suggests that density functional theory analysis could aid in designing even more active compounds. Researchers may explore applications in agriculture, public health, and environmental protection.
Safety and Hazards
Safety data sheets suggest that exposure to 5-Bromo-2-(trifluoromethyl)pyrimidin-4-amine should be minimized. It can cause skin and eye irritation, and may cause respiratory irritation if inhaled . Therefore, it is recommended to use personal protective equipment, ensure adequate ventilation, and avoid breathing dust, vapor, mist, or gas .
properties
IUPAC Name |
5-bromo-2-(trifluoromethyl)pyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrF3N3/c6-2-1-11-4(5(7,8)9)12-3(2)10/h1H,(H2,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZWBVYLQAPRBOZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC(=N1)C(F)(F)F)N)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrF3N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60856969 |
Source
|
| Record name | 5-Bromo-2-(trifluoromethyl)pyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60856969 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.00 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(trifluoromethyl)pyrimidin-4-amine | |
CAS RN |
1379352-61-0 |
Source
|
| Record name | 5-Bromo-2-(trifluoromethyl)pyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60856969 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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